Cas no 907971-20-4 (Methyl 2-(Benzylthio)-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate)

• Product Name: Methyl 2-(Benzylthio)-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate
• CAS No: 907971-20-4
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• MDL: MFCD08547057
• CID: 3142545
• PubChem ID: 16459513
• Update Time: 2025-04-21

Methyl 2-(Benzylthio)-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>Methyl 2-(benzylthio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxyla te
• MFCD08547057
• Methyl 2-(benzylthio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• METHYL 2-(BENZYLSULFANYL)-7-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
• AKOS002315493
• 907971-20-4
• LS-06646
• H33224
• Methyl2-(benzylthio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• STK263472
• methyl 2-(benzylthio)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CS-0316911
• methyl 2-(benzylsulfanyl)-7-methyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• methyl 2-benzylsulfanyl-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-methyl-2-[(phenylmethyl)thio]-, methyl ester
• ALBB-021786
• Methyl 2-(benzylthio)-7-methyl[1,2,4]triazolo-[1,5-a]pyrimidine-6-carboxylate
• Methyl 2-(Benzylthio)-7-methyl1,2,4triazolo-1,5-apyrimidine-6-carboxylate

• MDL： MFCD08547057
• Inchi： 1S/C15H14N4O2S/c1-10-12(13(20)21-2)8-16-14-17-15(18-19(10)14)22-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： OBPJRHCPZYLPCR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1N=C2N=CC(C(=O)OC)=C(C)N2N=1

Computed Properties

• Exact Mass: 314.08374688Da
• Monoisotopic Mass: 314.08374688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.7Ų